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Compound of Interest

3-Cyano-4,6-dimethyl-2-
Compound Name:
hydroxypyridine

Cat. No.: B183209

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Cyano-4,6-dimethyl-2-hydroxypyridine (CAS No: 769-28-8). Adherence to these procedures
is critical to ensure personnel safety and environmental compliance. The primary disposal
method for this compound is through an approved waste disposal facility.

Hazard Identification and Classification

3-Cyano-4,6-dimethyl-2-hydroxypyridine is classified as a hazardous substance. All
personnel handling this chemical must be aware of its potential health effects.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1][2][3]
. Harmful in contact with skin.[1]

Acute Toxicity, Dermal H312

[2][3]
Skin Irritation H315 Causes skin irritation.[1][3]

o Causes serious eye irritation.

Eye Irritation H319

[11[3]
Acute Toxicity, Inhalation H332 Harmful if inhaled.[1][3]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1][3]

Operational Disposal Protocol

The following step-by-step procedure outlines the required actions for the safe disposal of 3-
Cyano-4,6-dimethyl-2-hydroxypyridine.

1. Personal Protective Equipment (PPE) and Safety Measures:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1] Ensure that eyewash stations and safety showers are readily accessible.[4]

» Personal Protective Equipment: Wear appropriate PPE, including:

o

Chemical-resistant gloves (e.g., nitrile rubber).

[¢]

Safety goggles or a face shield.[1]

[¢]

A lab coat or other protective clothing.[1]

o

If dust is present, use a NIOSH-approved respirator.[1]

¢ General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.[1]
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. Waste Collection and Storage:

Container: Place waste 3-Cyano-4,6-dimethyl-2-hydroxypyridine into a designated,
properly labeled, and sealed container for chemical waste.[1] Do not mix with other waste
streams unless explicitly instructed to do so by your institution's environmental health and
safety (EHS) office.

Labeling: The waste container must be clearly labeled with the chemical name ("3-Cyano-
4,6-dimethyl-2-hydroxypyridine"), CAS number (769-28-8), and appropriate hazard
symbols.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1] The storage area should be
secure and accessible only to authorized personnel.[1]

. Disposal Procedure:

Regulatory Compliance: Chemical waste disposal is regulated by federal, state, and local
laws.[1] It is imperative to consult your institution's EHS guidelines and local regulations to
ensure full compliance.[1]

Waste Vendor: Arrange for the collection of the chemical waste by a licensed and approved
hazardous waste disposal company. The Safety Data Sheet (SDS) explicitly states to
"Dispose of contents/container to an approved waste disposal plant".[1][2]

Documentation: Maintain accurate records of the amount of waste generated and its
disposal date.

Emergency Procedures

In the event of a spill or exposure, follow these procedures:
e Spill:
o Evacuate the immediate area.

o Ensure adequate ventilation.[1]
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[e]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.qg.,
vermiculite, sand).

[e]

Carefully sweep or scoop the absorbed material into a designated waste container.[1]

o

Clean the spill area with soap and water.

[¢]

Report the incident to your supervisor and EHS office.

e EXxposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]
Remove contaminated clothing.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1]

o Inhalation: Move the individual to fresh air and keep them at rest in a comfortable
breathing position.[1]

o Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.

o In all cases of exposure, seek immediate medical attention and provide the SDS to the
medical personnel.[1]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 3-Cyano-4,6-
dimethyl-2-hydroxypyridine.
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Approved Waste Disposal Vendor
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Caption: Workflow for the safe disposal of 3-Cyano-4,6-dimethyl-2-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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